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Compound of Interest

Compound Name: Proanthocyanidin A4 (Standard)

Cat. No.: B15560543

For Immediate Release

This technical guide provides an in-depth overview of Proanthocyanidin A4, a member of the A-
type proanthocyanidin class of flavonoids. This document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, relevant analytical methodologies, and known biological activities.

Core Molecular Data

Proanthocyanidin A4 is a naturally occurring polyphenol found in various plants. It is
characterized by its specific A-type linkage between flavan-3-ol units. The fundamental
molecular and chemical properties of Proanthocyanidin A4 are summarized below.

Property Value Citations
Molecular Formula C30H24012 [1112][3]
Molecular Weight 576.51 g/mol [1][2][4]
CAS Number 111466-29-6 [11[2][3]
Appearance White to off-white solid [2]
_ ) 95%~99% (by HPLC-DAD or
Purity (typical) [1]
HPLC-ELSD)
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Experimental Protocols

The analysis and identification of Proanthocyanidin A4, like other proanthocyanidins, rely on
established chromatographic and spectroscopic techniques. The following sections detail
common experimental methodologies.

Chromatographic Analysis: HPLC-DAD

High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is a
standard method for the quantification and analysis of proanthocyanidins.

Methodology:

Sample Preparation: Proanthocyanidin extracts are dissolved in a suitable mobile phase,
filtered through a 0.45 pum filter, and then subjected to HPLC analysis.

¢ Instrumentation: A typical setup includes a reversed-phase C18 column.

» Mobile Phase: A common mobile phase consists of a gradient of aqueous formic acid (e.g.,
5%) as solvent A and methanol as solvent B.

o Detection: The DAD detector is typically set to scan a range of wavelengths, with 280 nm
being a common wavelength for the detection of proanthocyanidins due to the maximum
absorption of the flavan-3-ol structure.

The following diagram outlines a general workflow for the HPLC-DAD analysis of
proanthocyanidins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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